Cas no 2680719-46-2 (tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyrazin-2-yl)amino}piperidine-1-carboxylate)

• Product Name: tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyrazin-2-yl)amino}piperidine-1-carboxylate
• CAS No: 2680719-46-2
• MF: C₂₂H₂₇ClN₄O₄
• MW: 446.927184343338
• CID: 5622134
• PubChem ID: 165930492
• Update Time: 2025-10-28

tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyrazin-2-yl)amino}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{[(benzyloxy)carbonyl](6-chloropyrazin-2-yl)amino}piperidine-1-carboxylate
• EN300-28304393
• 2680719-46-2
• tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyrazin-2-yl)amino}piperidine-1-carboxylate

• Inchi： 1S/C22H27ClN4O4/c1-22(2,3)31-20(28)26-11-7-10-17(14-26)27(19-13-24-12-18(23)25-19)21(29)30-15-16-8-5-4-6-9-16/h4-6,8-9,12-13,17H,7,10-11,14-15H2,1-3H3
• InChI Key： JKZZAAGJRQNOMQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)N(C(=O)OCC1C=CC=CC=1)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 446.1720830g/mol
• Monoisotopic Mass: 446.1720830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.9Ų

Additional information on tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyrazin-2-yl)amino}piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyrazin-2-yl)amino}piperidine-1-carboxylate (CAS No. 2680719-46-2)

The compound tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyrazin-2-yl)amino}piperidine-1-carboxylate (CAS No. 2680719-46-2) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its complex structure featuring a piperidine core, a benzyloxycarbonyl protecting group, and a 6-chloropyrazine moiety, is often utilized as an intermediate in the synthesis of biologically active compounds. Its unique structural attributes make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

In recent years, the demand for tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyrazin-2-yl)amino}piperidine-1-carboxylate has surged due to its relevance in targeting protein-protein interactions (PPIs) and enzyme modulation. Researchers are increasingly exploring its potential in addressing unmet medical needs, such as oncology and neurodegenerative diseases. The compound's chloropyrazine group, in particular, is known for its ability to enhance binding affinity and selectivity, making it a critical component in the design of next-generation pharmaceuticals.

From a synthetic perspective, the tert-butyl and benzyloxycarbonyl groups in this compound serve as protective functionalities, enabling precise control over reaction pathways. This is especially important in multi-step syntheses where selectivity and yield are paramount. The presence of the piperidine ring further contributes to the molecule's versatility, as it is a common scaffold in many FDA-approved drugs. These features collectively underscore the compound's importance in modern organic chemistry and drug development.

The growing interest in CAS No. 2680719-46-2 is also reflected in the increasing number of scientific publications and patents citing its use. For instance, it has been employed in the synthesis of small molecule inhibitors targeting specific kinases involved in cancer progression. Additionally, its application in peptide mimetics and proteolysis-targeting chimeras (PROTACs) highlights its adaptability in cutting-edge therapeutic strategies. As the pharmaceutical industry continues to evolve, compounds like tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyrazin-2-yl)amino}piperidine-1-carboxylate are expected to play a pivotal role in advancing drug discovery.

Another area where this compound shines is in the realm of green chemistry and sustainable synthesis. Researchers are actively investigating eco-friendly methodologies to produce tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyrazin-2-yl)amino}piperidine-1-carboxylate with minimal environmental impact. This aligns with the global push toward sustainable pharmaceuticals and the reduction of hazardous waste in chemical manufacturing. Such efforts not only enhance the compound's appeal but also contribute to the broader goals of environmental stewardship.

In conclusion, tert-butyl 3-{(benzyloxy)carbonyl(6-chloropyrazin-2-yl)amino}piperidine-1-carboxylate (CAS No. 2680719-46-2) stands as a testament to the ingenuity of modern chemical synthesis. Its multifaceted applications, from drug development to sustainable chemistry, make it a compound of immense scientific and industrial value. As research progresses, it is likely that new and innovative uses for this molecule will continue to emerge, further solidifying its place in the annals of chemical innovation.